7-Methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one

• IUPAC Name: 7-methyl-1H-pyrido[2,3-b][1,4]oxazin-2-one
• InChI: InChI=1S/C8H8N2O2/c1-5-2-6-8(9-3-5)12-4-7(11)10-6/h2-3H,4H2,1H3,(H,10,11)
• InChI Key: KGEVGJXPLWMQCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N=C1)OCC(=O)N2
• Molecular Formula: C8H8N2O2
• DSSTOX Substance ID: DTXSID10673663
• Molecular Weight: 164.16 g/mol
• CAS RN: 1198154-56-1

Description

7-Methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one is a heterocyclic compound with the empirical formula C8H8N2O2. It has a molecular weight of 164.16. This compound is provided by Sigma-Aldrich as part of a collection of unique chemicals.

Molecular Structure Analysis

The molecular structure of 7-Methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one includes eight carbon atoms, eight hydrogen atoms, two nitrogen atoms, and two oxygen atoms. The SMILES string representation of the molecule is Cc1cnc2OCC(=O)Nc2c1.

Physical And Chemical Properties Analysis

This compound is a solid. The InChI key for the compound is KGEVGJXPLWMQCD-UHFFFAOYSA-N.

Scientific Research Applications

Anti-Cancer Agents

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Fibroblast Growth Factor Receptor Inhibitors

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Antibacterial Agents

. This suggests that “7-Methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one” could potentially be studied for similar applications.

CNS Depressive

. This could indicate potential applications of “7-Methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one” in the treatment of conditions related to the central nervous system.

Anticonvulsant Agents

. This suggests that “7-Methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one” could potentially be studied for similar applications.

Antipyretic Agents

. This could indicate potential applications of “7-Methyl-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one” in the treatment of fever.

Safety And Hazards

Sigma-Aldrich sells this product “as-is” and makes no representation or warranty with respect to this product. The specific safety and hazard information for this compound is not provided in the search results.

Synthesis routes and methods

Procedure details

In a 250 ml round flask, (5-methyl-3-nitro-pyridin-2-yloxy)-acetic acid methyl ester (5.47 g, 23.9 mmol) and tin tetrachloride (18.1 g, 95.6 mmol) were dissolved in 24 ml of concentrated hydrochloric acid, and then stirred at 800 for 1 hour. The reaction mixture was cooled to room temperature, neutralized with 10% NaOH solution, and extracted with ethyl acetate. The combined organic layer was washed with water and saturated saline solution, dried over anhydrous sodium sulfate (Na2SO4), filtered and evaporated under reduced pressure. The residue was purified by column chromatography on silica eluting with a solvent of dichloromethane:methanol=19:1. The resulting solid was recrystallized from dichloromethane/methanol/tetrahydrofuran to obtain 7-methyl-1H-pyrido[2,3-b][1,4]oxazin-2-one as pale-brown solid (2.65 g, 67%).